Cas no 1579951-61-3 (5-Bromo-1-(tert-butyl)-1H-benzo[d][1,2,3]triazole)

• Product Name: 5-Bromo-1-(tert-butyl)-1H-benzo[d][1,2,3]triazole
• CAS No: 1579951-61-3
• MF: C₁₀H₁₂BrN₃
• MW: 254.12638092041
• CID: 5692104
• PubChem ID: 127263618
• Update Time: 2023-10-13

5-Bromo-1-(tert-butyl)-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21445739
• 5-bromo-1-(tert-butyl)-1H-benzo[d][1,2,3]triazole
• 1579951-61-3
• 1H-Benzotriazole, 5-bromo-1-(1,1-dimethylethyl)-
• 5-Bromo-1-(tert-butyl)-1H-benzo[d][1,2,3]triazole

• Inchi： 1S/C10H12BrN3/c1-10(2,3)14-9-5-4-7(11)6-8(9)12-13-14/h4-6H,1-3H3
• InChI Key： RVKJEHHKWQNCSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=NN2C(C)(C)C

Computed Properties

• Exact Mass: 253.02146g/mol
• Monoisotopic Mass: 253.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 344.1±15.0 °C(Predicted)
• pka: 0.46±0.30(Predicted)